Cas no 58794-77-7 (3-nitro-1H-1,2,4-triazol-5-amine)
3-nitro-1H-1,2,4-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazol-3-amine,5-nitro-
- 1H-1,2,4-Triazol-3-amine,5-nitro-(9CI)
- 3-nitro-1H-1,2,4-triazol-5-amine
- 5-AMINO-3-NITRO-1,2,4-TRIAZOLE
- 3-amino-5-nitro-1,2,4-triazole
- 5-amino-3-nitro-1H-1,2,4-triazole
- 5-nitro-1H-[1,2,4]triazol-3-ylamine
- AC1MSD03
- NSC153384
- SureCN1172667
- SureCN9387069
- 58794-77-7
- MFCD01102805
- AKOS015996086
- DTXSID30393619
- NSC-153384
- CS-0262385
- 5-Nitro-1H-1,2,4-triazol-3-amine
- SCHEMBL1172667
- AKOS006340633
- SCHEMBL9387069
- 3-amino-5-nitro-1,2,4-2H-triazole
- EN300-82351
- SY288616
-
- MDL: MFCD01102805
- Inchi: 1S/C2H3N5O2/c3-1-4-2(6-5-1)7(8)9/h(H3,3,4,5,6)
- InChI Key: CEYAABCXMIRIGC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=NC(N)=NN1)=O
Computed Properties
- Exact Mass: 129.02879
- Monoisotopic Mass: 129.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.889g/cm3
- Boiling Point: 529.9ºC at 760mmHg
- Flash Point: 274.3ºC
- Refractive Index: 1.743
- PSA: 110.73
- LogP: -0.25160
3-nitro-1H-1,2,4-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM522484-1g |
5-Nitro-1H-1,2,4-triazol-3-amine |
58794-77-7 | 95% | 1g |
$611 | 2022-09-29 | |
| eNovation Chemicals LLC | Y1189245-1g |
5-Amino-3-nitro-1H-1,2,4-triazole |
58794-77-7 | 95% | 1g |
$1090 | 2024-07-19 | |
| Enamine | EN300-82351-0.05g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 0.05g |
$293.0 | 2023-02-12 | |
| Enamine | EN300-82351-0.1g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 0.1g |
$437.0 | 2023-02-12 | |
| Enamine | EN300-82351-0.25g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 0.25g |
$623.0 | 2023-02-12 | |
| Enamine | EN300-82351-0.5g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 0.5g |
$980.0 | 2023-02-12 | |
| Enamine | EN300-82351-1.0g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 1.0g |
$1256.0 | 2023-02-12 | |
| Enamine | EN300-82351-2.5g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 2.5g |
$2464.0 | 2023-02-12 | |
| Enamine | EN300-82351-5.0g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 5.0g |
$3645.0 | 2023-02-12 | |
| Enamine | EN300-82351-10.0g |
3-nitro-1H-1,2,4-triazol-5-amine |
58794-77-7 | 95% | 10.0g |
$5405.0 | 2023-02-12 |
3-nitro-1H-1,2,4-triazol-5-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-nitro-1H-1,2,4-triazol-5-amine
Introduction to 3-nitro-1H-1,2,4-triazol-5-amine (CAS No. 58794-77-7)
3-nitro-1H-1,2,4-triazol-5-amine is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 58794-77-7, belongs to the triazole class of molecules, which are well-known for their diverse biological activities and utility in drug development. The presence of both nitro and amino functional groups in its structure imparts unique reactivity and potential therapeutic applications, making it a subject of intense study among researchers.
The structural framework of 3-nitro-1H-1,2,4-triazol-5-amine consists of a six-membered ring containing three nitrogen atoms, with a nitro group (-NO₂) at the 3-position and an amino group (-NH₂) at the 5-position. This arrangement contributes to its chemical versatility, enabling various transformations that can be exploited in synthetic chemistry. The nitro group is particularly noteworthy as it can undergo reduction to an amine or participate in nucleophilic substitution reactions, while the amino group serves as a site for further derivatization.
In recent years, there has been growing interest in exploring the pharmacological potential of triazole derivatives, including 3-nitro-1H-1,2,4-triazol-5-amine. The triazole core is a privileged scaffold in drug design due to its ability to interact with biological targets such as enzymes and receptors. Studies have demonstrated that modifications within the triazole ring can significantly influence the biological activity of the molecule. For instance, the introduction of electron-withdrawing or electron-donating groups can alter the electronic properties of the ring, thereby modulating its interactions with biological systems.
One of the most compelling aspects of 3-nitro-1H-1,2,4-triazol-5-amine is its potential as a precursor in the synthesis of more complex pharmacophores. The nitro and amino groups provide handles for further functionalization, allowing chemists to design molecules with tailored properties. This flexibility has led to its exploration in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. Researchers have leveraged its structural features to develop novel compounds that exhibit promising biological activity.
Recent advancements in computational chemistry have further enhanced the understanding of 3-nitro-1H-1,2,4-triazol-5-amine's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting its potential as an inhibitor or modulator. These insights have guided experimental efforts toward optimizing its pharmacological profile. Additionally, high-throughput screening techniques have been employed to identify derivatives of 3-nitro-1H-1,2,4-triazol-5-amine that exhibit enhanced potency or selectivity.
The synthesis of 3-nitro-1H-1,2,4-triazol-5-amine itself is an intriguing challenge that has been addressed through multiple synthetic pathways. One common approach involves the condensation of hydrazine derivatives with nitrile oxides or diazonium salts under controlled conditions. These reactions often require precise temperature control and purification techniques to ensure high yields and purity. The development of efficient synthetic methods is crucial for facilitating further research and applications involving this compound.
In conclusion,3-nitro-1H-1,2,4-triazol-5-amineseems poised to play a pivotal role in future pharmaceutical discoveries. Its unique structural features and chemical reactivity make it a valuable building block for drug development. As research continues to uncover new biological activities and synthetic strategies,this compound will undoubtedly remain at the forefront of medicinal chemistry investigations.
58794-77-7 (3-nitro-1H-1,2,4-triazol-5-amine) Related Products
- 24807-55-4(3-Nitro-1,2,4-triazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)